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Abstract
Disperse Red 86 (C.I. 62175; CAS 81-68-5) is an anthraquinone-based dye traditionally

utilized in the textile industry for its vibrant red hue and excellent fastness on synthetic fibers.[1]

[2][3] Beyond its established industrial applications, the unique physicochemical properties of

Disperse Red 86 present a compelling case for its exploration in diverse research fields,

including materials science and biomedical research. This technical guide provides an in-depth

overview of the core properties of Disperse Red 86, summarizing key quantitative data and

detailing experimental protocols to facilitate its investigation for novel research applications.

Potential research avenues as a molecular probe, in non-linear optical materials, and as a

subject for toxicological studies relevant to drug development are discussed.

Physicochemical Properties
Disperse Red 86 is an anthraquinone derivative with the molecular formula C₂₂H₁₈N₂O₅S.[1]

Its structure imparts a brilliant bluish-pink to peach-pink shade.[4] A summary of its key

physicochemical properties is presented in Table 1.
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Property Value Reference(s)

CI Name Disperse Red 86 [1]

CI Number 62175 [1]

CAS Number 81-68-5 / 12223-43-7 [1]

Molecular Formula C₂₂H₁₈N₂O₅S [1]

Molecular Weight 422.45 g/mol [1]

Chemical Class Anthraquinone [4]

Appearance Pink powder [1]

Table 1: Physicochemical Properties of Disperse Red 86

Potential Research Applications
The inherent properties of Disperse Red 86, such as its fluorescence and chemical structure,

suggest its potential utility in several advanced research applications beyond textile dyeing.

Fluorescent Molecular Probe for Cellular Imaging
Disperse dyes, owing to their fluorescent properties, have potential applications as probes in

biological signaling pathways.[5][6] The lipophilic nature of Disperse Red 86 could facilitate its

passive diffusion across cell membranes, making it a candidate for staining intracellular

compartments.[7] Further research is required to characterize its photophysical properties (e.g.,

quantum yield, photostability) in biological media and to assess its specificity for cellular

targets.

A logical workflow for evaluating Disperse Red 86 as a potential cellular probe is outlined

below.
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Workflow for Evaluating Disperse Red 86 as a Cellular Probe

Characterization

In Vitro Evaluation

Application Development

Determine Photophysical Properties
(Absorption, Emission, Quantum Yield, Photostability)

Cytotoxicity Assessment
(e.g., MTT Assay)

Assess Solubility in
Biocompatible Solvents

Cellular Uptake and
Localization Studies (Confocal Microscopy)

If non-toxic at working concentrations

Co-localization with Known
Organelle Markers

Test in Specific Biological Assays
(e.g., tracking cellular processes)

Click to download full resolution via product page

Workflow for evaluating Disperse Red 86 as a cellular probe.

Non-Linear Optical (NLO) Materials
Azo dyes, a class to which some disperse dyes belong, have been investigated for their

second-order non-linear optical (NLO) properties.[8][9] While Disperse Red 86 is an

anthraquinone dye, the presence of donor-acceptor groups in its structure suggests that it may
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also exhibit NLO properties. Research in this area would involve incorporating Disperse Red
86 into a polymer matrix and evaluating the resulting material's NLO response.

Photosensitizer in Photodynamic Therapy (PDT)
Anthraquinone derivatives are known to act as photosensitizers, generating reactive oxygen

species (ROS) upon light irradiation.[10][11][12][13][14][15] This property is the basis of

photodynamic therapy (PDT), a treatment modality for cancer and other diseases. The potential

of Disperse Red 86 as a photosensitizer for PDT warrants investigation. Key studies would

involve measuring its singlet oxygen quantum yield and evaluating its phototoxicity in cancer

cell lines.

The following diagram illustrates a proposed workflow for investigating the potential of

Disperse Red 86 in photodynamic therapy research.
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Investigating Disperse Red 86 for Photodynamic Therapy

Photochemical & Photophysical Characterization

In Vitro Phototoxicity Studies

In Vivo Preclinical Studies

Determine Absorption Spectrum and Molar Extinction Coefficient

Measure Singlet Oxygen Quantum Yield

Assess Phototoxicity upon Light Irradiation in Cancer Cell LinesIf significant singlet oxygen generation

Assess Photostability

Determine Cellular Uptake and Subcellular Localization Evaluate Cytotoxicity in the Dark

Investigate Mechanism of Cell Death (Apoptosis vs. Necrosis)

Tumor Xenograft Models

If significant phototoxicity is observed

Click to download full resolution via product page

Workflow for investigating Disperse Red 86 in PDT research.

Toxicological Profile for Drug Development Context
For drug development professionals, understanding the toxicological profile of a compound is

paramount. While data specifically for Disperse Red 86 is limited, studies on other

anthraquinone and disperse dyes provide valuable insights into potential hazards.
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Genotoxicity and Cytotoxicity
Genotoxicity data on anthraquinones are limited, but some studies have shown that certain

anthraquinone dyes can be genotoxic.[16][17] For instance, some anthraquinones have been

shown to inhibit topoisomerase II, a mechanism of action for some anticancer drugs.[18] The

genotoxic potential of Disperse Red 86 should be thoroughly evaluated using a battery of

assays before considering any biomedical application. A summary of toxicological data for

related disperse dyes is presented in Table 2. It is important to note that the toxicity of a specific

dye is highly dependent on its chemical structure.

Dye Assay Result Reference(s)

Disperse Red 1

Micronucleus Assay

(Human Lymphocytes

& HepG2 cells)

Increased micronuclei

frequency (mutagenic)
[19]

Disperse Red 1 In vivo mouse study

Testicular cytotoxicity,

abnormal sperm

morphology, DNA

damage

[20][21]

Disperse Red 11
Mouse Lymphoma

Assay

Genotoxic (increased

mutants and

micronuclei)

[17]

Disperse Red 11 Ames Test Conflicting results [22]

Disperse Red 17
Acute Oral Toxicity

(Rat)

LD50 > 2000 mg/kg

bw
[23]

Anthraquinones

(general)
Various

Some are potential

carcinogens and may

inhibit topoisomerase

II

[18][24]

Table 2: Summary of Toxicological Data for Selected Disperse and Anthraquinone Dyes

Experimental Protocols
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Detailed methodologies are crucial for the reproducibility of research. The following are key

experimental protocols relevant to the potential applications of Disperse Red 86.

In Vitro Micronucleus Assay for Genotoxicity Testing
This protocol is adapted from studies on other anthraquinone dyes and can be used to assess

the genotoxic potential of Disperse Red 86.[24]

Objective: To detect damage to chromosomes or the mitotic apparatus.

Materials:

Mammalian cell line (e.g., L5178Y mouse lymphoma cells, human lymphocytes)

Disperse Red 86

Cell culture medium and supplements

S9 fraction for metabolic activation

Cytochalasin B

Fixative (e.g., methanol:acetic acid)

DNA-specific stain (e.g., Giemsa, DAPI)

Microscope

Procedure:

Cell Culture and Treatment: Culture the selected mammalian cells to a suitable density.

Expose the cells to a range of concentrations of Disperse Red 86, both with and without the

S9 mix for metabolic activation. Include appropriate negative and positive controls.

Addition of Cytochalasin B: Add cytochalasin B to the cell cultures to block cytokinesis, which

results in the accumulation of binucleated cells.

Cell Harvesting: After an appropriate incubation period, harvest the cells by centrifugation.
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Fixation and Staining: Fix the cells using a suitable fixative and stain with a DNA-specific

stain.

Scoring: Under a microscope, score the frequency of micronuclei in a predetermined number

of binucleated cells. A significant, dose-dependent increase in the frequency of

micronucleated cells compared to the negative control indicates a positive genotoxic

response.

High-Temperature Exhaust Dyeing of Polyester (for
Materials Science Applications)
This protocol is relevant for preparing materials for NLO studies or other applications where

Disperse Red 86 is incorporated into a polymer matrix.[4]

Objective: To uniformly dye polyester fabric with Disperse Red 86.

Materials and Equipment:

Scoured and bleached 100% polyester fabric

Disperse Red 86

Dispersing agent (e.g., lignosulfonate-based)

pH buffer (acetic acid/sodium acetate)

High-temperature, high-pressure (HTHP) laboratory dyeing machine

Spectrophotometer for color measurement

Procedure:

Dyebath Preparation: Prepare the dyebath with a liquor-to-goods ratio of 10:1. Add the

dispersing agent (1 g/L) to the water. Adjust the pH of the dyebath to 4.5-5.5 using the acetic

acid/sodium acetate buffer. Add the predispersed dye (e.g., 1% on weight of fabric) to the

dyebath.
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Dyeing Process: Immerse the polyester fabric in the dyebath at room temperature. Raise the

temperature to 130°C at a rate of 2°C/minute. Maintain the temperature at 130°C for 60

minutes. Cool the dyebath down to 70°C at a rate of 3°C/minute.

Rinsing and Clearing: Rinse the dyed fabric with hot and then cold water. Perform a

reduction clearing step by treating the fabric in a bath containing sodium hydrosulfite and

sodium hydroxide to remove surface dye.

Final Rinse and Drying: Rinse the fabric thoroughly and dry.

Conclusion
Disperse Red 86 is a compound with a well-established role in the textile industry. However, its

chemical structure and fluorescent properties suggest a largely untapped potential for a range

of research applications. This guide has provided a framework for exploring these possibilities,

from its use as a molecular probe in cellular imaging to its incorporation into advanced

materials and its evaluation in the context of drug development. The provided protocols and

workflows are intended to serve as a starting point for researchers to unlock the full scientific

potential of this versatile dye. Further investigation into its photophysical properties, biological

interactions, and toxicological profile is essential for its successful transition into these novel

research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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